N-[3-(1-azepanylmethyl)-4,5-dimethyl-2-thienyl]-4-fluorobenzamide

• IUPAC Name: N-[3-(azepan-1-ylmethyl)-4,5-dimethylthiophen-2-yl]-4-fluorobenzamide
• InChI: InChI=1S/C20H25FN2OS/c1-14-15(2)25-20(18(14)13-23-11-5-3-4-6-12-23)22-19(24)16-7-9-17(21)10-8-16/h7-10H,3-6,11-13H2,1-2H3,(H,22,24)
• InChI Key: NIUUWDFMVWJKAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1CN2CCCCCC2)NC(=O)C3=CC=C(C=C3)F)C
• Molecular Formula: C20H25FN2OS
• Molecular Weight: 360.5 g/mol

Description

N-[3-(1-azepanylmethyl)-4,5-dimethyl-2-thienyl]-4-fluorobenzamide, also known as AZD9291, is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) used in the treatment of non-small cell lung cancer (NSCLC).

Scientific Research Applications

Analysis of Long-Range Couplings

Research on 2-Fluorobenzamide derivatives, similar to "N-[3-(1-azepanylmethyl)-4,5-dimethyl-2-thienyl]-4-fluorobenzamide," reveals insights into spin-spin couplings and the role of intramolecular hydrogen bonds in molecular behavior. Such studies are crucial for understanding molecular dynamics and can influence drug design by highlighting the importance of specific atomic interactions (Rae et al., 1993).

Antimicrobial Applications

Compounds bearing fluorine atoms and thiazole or thiazolidine rings have shown promising antimicrobial activity against a range of bacterial and fungal strains. This is relevant to the research on "N-[3-(1-azepanylmethyl)-4,5-dimethyl-2-thienyl]-4-fluorobenzamide," as the presence of fluorine and a thienyl group could suggest similar antimicrobial potential (Desai et al., 2013).

Novel Insecticidal Activity

The development of novel insecticides like Flubendiamide, which shares structural motifs with the compound , highlights the potential of such chemicals in agricultural sciences. The unique chemical structure and insecticidal activity against lepidopterous pests underscore the importance of exploring similar compounds for pest management solutions (Tohnishi et al., 2005).

Novel Synthetic Routes

Exploring the synthesis of complex organic compounds, including those with fluorobenzamide components, is crucial for advancing pharmaceutical research and development. A practical and scalable synthetic route to compounds like YM758 Monophosphate suggests the significance of innovative approaches in synthesizing medically relevant chemicals (Yoshida et al., 2014).

Imaging and Diagnostic Applications

Fluorine-18 labeled benzamide analogs, utilized in PET imaging of sigma2 receptor status in solid tumors, demonstrate the application of fluorobenzamides in diagnostic imaging. This research area is particularly relevant for developing new diagnostic agents and understanding receptor activity in oncology (Tu et al., 2007).